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Compound of Interest

Compound Name:
Methyl 2-chloro-5-

nitrophenylacetate

CAS No.: 219712-63-7

Cat. No.: B6321482

Get Quote

Executive Summary: Operational Directives
Methyl 2-chloro-5-nitrophenylacetate (CAS: 219712-63-7 or related isomers) is a

halogenated nitroaromatic ester. Its disposal requires strict adherence to Halogenated Waste

protocols due to the release of acidic gases (HCl, NOx) upon combustion.

Immediate Action Plan:

Segregate: Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) or general

organic waste.

Isolate: Keep separate from strong bases (amines, hydroxides) to prevent nucleophilic attack

on the nitro/ester groups, which can cause exothermic instability.

Designate: Label as "Halogenated Organic Waste - Toxic/Irritant."

Disposal Path: High-temperature incineration with flue gas scrubbing.
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Chemical Profile & Hazard Identification
To dispose of this compound safely, one must understand the molecular drivers of its hazard

profile. It is not merely "organic waste"; it is a multi-functional precursor with specific

reactivities.

Property Specification Disposal Implication

Functional Groups
Nitro (-NO₂), Chloro (-Cl),

Ester (-COOCH₃)

Nitro: Thermal instability

potential.[1][2][3][4][5][6]

Chloro: Generates HCl on

burning. Ester:

Flammable/Combustible.[4]

Waste Class Halogenated Organic

Mandatory: Must go to a facility

with scrubbers (EPA 40 CFR

264.343).

Incompatibilities
Strong Bases, Reducing

Agents, Oxidizers

Risk: Runaway exothermic

hydrolysis or reduction.

Physical State Solid (typically)

Must be dissolved in

compatible solvent or disposed

of as solid waste.

The "Why" Behind the Protocol
The Chlorine Factor: Standard catalytic oxidizers used for non-halogenated waste can be

poisoned or corroded by the Chlorine atom, which forms Hydrochloric Acid (HCl) during

combustion. This necessitates the "Halogenated" stream.[7][8][9][10]

The Nitro Factor: While this ester is relatively stable, nitroaromatics can exhibit shock

sensitivity or rapid decomposition if subjected to adiabatic compression or strong initiators. It

must never be compacted in a "Lab Pack" with incompatible oxidizers.

Operational Protocol: Step-by-Step Disposal
Phase 1: Waste Characterization & Segregation
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Goal: Prevent cross-contamination of cheaper waste streams and avoid reactive hazards.

Confirm Identity: Verify the structure. If the CAS matches 219712-63-7 (or analogs), the

presence of the Chlorine atom is the deciding factor.

Select Solvent (If solid): If disposing of pure solid, dissolve in a minimal amount of

Dichloromethane (DCM) or Ethyl Acetate.

Expert Insight: DCM is preferred because it is already a halogenated solvent, keeping the

waste stream chemically consistent.

Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.

Avoid metal cans which may corrode if trace hydrolysis creates acid.

Phase 2: The Self-Validating Compatibility Check
Trustworthiness Protocol: Before adding this chemical to a bulk waste drum, perform this check

to ensure the drum does not contain incompatible residues (e.g., strong amines from a

previous user).

Step A: Extract 5 mL of the bulk waste from the target drum.

Step B: In a fume hood, mix with 100 mg of Methyl 2-chloro-5-nitrophenylacetate.

Step C: Observe for 5 minutes.

Result: Bubbling, heat generation, or color change (darkening) indicates incompatibility.

STOP. Do not use that drum.

Result: No change indicates a stable matrix. Proceed.

Phase 3: Labeling & Storage
Labeling Requirement:

Primary Constituent: Methyl 2-chloro-5-nitrophenylacetate[11]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated
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Solvent Matrix: (e.g., Dichloromethane 90%)

Phase 4: Waste Stream Decision Logic (Visualization)
The following diagram illustrates the critical decision nodes for disposing of this specific

compound.
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Waste Generation:
Methyl 2-chloro-5-nitrophenylacetate

Physical State?

Solid Waste

Pure Substance

Liquid/Solution

Reaction Mixture

Dissolve in Compatible Solvent
(Preferred: Dichloromethane)

Prepare for Liquid Disposal

Lab Pack / Drumming
(Incineration w/ Scrubber)

Solid Lab Pack (Alt)

CRITICAL: Is stream Halogenated?

STOP: Do NOT use Non-Halogenated Stream
(Risk of Equipment Damage/Fines)

No (Acetone/Ethanol waste)

Halogenated Organic Waste Stream

Yes (DCM/Chloroform waste)

Check Incompatibilities:
NO Strong Bases

NO Strong Oxidizers

Click to download full resolution via product page
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Caption: Operational workflow for segregating Methyl 2-chloro-5-nitrophenylacetate,

emphasizing the critical Halogenated pathway.

Emergency Procedures
In the event of a spill or exposure during the disposal process:

Spill Cleanup:

Do not use paper towels (combustible). Use vermiculite or clay-based absorbents.[6]

Treat the absorbed material as Halogenated Solid Waste.

Wash the area with a mild soapy solution; avoid strong alkaline cleaners

(bleach/ammonia) which may react with the nitro group.

Exposure:

Skin: Wash immediately with soap and water.[2] The ester can hydrolyze on the skin,

potentially releasing acidic byproducts.

Eyes: Rinse for 15 minutes.[4] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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